Cas no 166671-11-0 (Propanenitrile,3-[[2-[4,5-bis(methylthio)-1,3-dithiol-2-ylidene]-5-(methylthio)-1,3-dithiol-4-yl]thio]-)

• Product Name: Propanenitrile,3-[[2-[4,5-bis(methylthio)-1,3-dithiol-2-ylidene]-5-(methylthio)-1,3-dithiol-4-yl]thio]-
• CAS No: 166671-11-0
• MF: C₁₂H₁₃NS₈
• MW: 427.758311986923
• CID: 1347555
• Update Time: 2024-08-17

Propanenitrile,3-[[2-[4,5-bis(methylthio)-1,3-dithiol-2-ylidene]-5-(methylthio)-1,3-dithiol-4-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[[2-[4,5-bis(methylthio)-1,3-dithiol-2-ylidene]-5-(methylthio)-1,3-dithiol-4-yl]thio]-
• 3-[[2-[4,5-bis(methylthio)-1,3-dithiol-2-ylidene]-5-(methylthio)-1,3-dithiol-4-yl]thio]-propanenitrile
• Propanenitrile, 3-[[2-[4,5-bis(methylthio)-1,3-dithiol-2-ylidene]-5-(methylthio)-1,3-dithiol-4-yl]thio]-

• Inchi： 1S/C12H13NS8/c1-14-7-8(15-2)19-11(18-7)12-20-9(16-3)10(21-12)17-6-4-5-13/h4,6H2,1-3H3
• InChI Key： CXKGLLPDQXCRLJ-UHFFFAOYSA-N
• SMILES： C(#N)CCSC1=C(SC)S/C(=C2\SC(SC)=C(SC)S\2)/S1

Computed Properties

• Exact Mass: 426.88169

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 477.1±45.0 °C(Predicted)
• PSA: 23.79